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Compound of Interest

Compound Name: 6-Chloro-2-cyano-3-nitropyridine

Cat. No.: B1338257

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

6-Chloro-2-cyano-3-nitropyridine is a highly functionalized pyridine derivative that serves as
a key building block in synthetic organic chemistry. Its unique arrangement of electron-
withdrawing groups (chloro, cyano, and nitro) on the pyridine ring endows it with significant
reactivity, making it a valuable intermediate in the synthesis of complex heterocyclic
compounds. This guide provides a comprehensive overview of its chemical and physical
properties, synthesis protocols, reactivity, and applications, particularly within the
pharmaceutical and drug development sectors.

Chemical Identity and Properties

The fundamental identification and physicochemical properties of 6-Chloro-2-cyano-3-
nitropyridine are summarized below.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 93683-65-9[1][2][3][4]

Molecular Formula CeH2CIN3O2[1][2][3]

Molecular Weight 183.55 g/mol [1][2]

IUPAC Name 6-chloro-3-nitropyridine-2-carbonitrile[2]

6-Chloro-3-nitropicolinonitrile, 6-chloro-3-nitro-2-

Synonyms

pyridinecarbonitrile[1][3]

Table 2: Physicochemical Properties

Property Value Source
Light yellow or white crystalline

Appearance [11[3]
powder

Melting Point 118-120 °C [1][5]

Boiling Point 347.2 °C at 760 mmHg [11[3]

Density 1.578 - 1.6 g/cm3 [1][3]

Flash Point 163.781 °C [1]
Store under inert gas (Nitrogen

Storage [1][5]

or Argon) at 2-8°C

Table 3: Computational Data
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Parameter Value Source

Topological Polar Surface Area

(TPSA) 79.82 A2 [2]
logP 1.51488 [2]
Hydrogen Bond Acceptors 4 [2]
Hydrogen Bond Donors 0 [2]
Rotatable Bonds 1 [2]

Synthesis and Experimental Protocols

6-Chloro-2-cyano-3-nitropyridine is typically synthesized from readily available dichlorinated
nitropyridine precursors.

Synthesis of 6-Chloro-2-cyano-3-nitropyridine

A common laboratory-scale synthesis involves the nucleophilic substitution of a chlorine atom
with a cyanide group.[6]

Reaction Scheme:
2,6-dichloro-3-nitropyridine + CUCN — 6-Chloro-2-cyano-3-nitropyridine
Experimental Protocol:

e Reagents and Materials:

o

2,6-dichloro-3-nitropyridine (1.0 eq, e.g., 5.0 g, 25.9 mmol)[6]

[¢]

Copper(l) cyanide (CuCN) (1.1 eq, e.g., 2.55 g, 28.5 mmol)[6]

[¢]

N-methylpyrrolidone (NMP) (e.g., 19 mL)[6]

Toluene

o

o

Ethyl acetate
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o Anhydrous sodium sulfate
o Diethyl ether

o |ce water

e Procedure:

o Combine 2,6-dichloro-3-nitropyridine and copper(l) cyanide in N-methylpyrrolidone in a
suitable reaction vessel.[6]

o Heat the reaction mixture to 180 °C and maintain this temperature for 15 minutes.[6]
o After the reaction is complete, cool the mixture to room temperature.[6]
o Pour the reaction mixture into ice water and stir for 10 minutes.[6]

o Separate the aqueous layer. Extract the organic layer with boiling toluene and re-extract
with ethyl acetate.[6]

o Combine the organic phases, dry over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure.[6]

o Triturate the resulting residue with diethyl ether and filter to obtain the solid product, 6-
Chloro-2-cyano-3-nitropyridine.[6]

e Characterization:

o The product can be characterized using standard analytical techniques. For example, H-
NMR spectroscopy in CDCIs would show two doublets in the aromatic region.[6] A
reported spectrum shows peaks at & 7.78 (d, J = 8.9Hz, 1H) and 8.54 (d, J = 8.9Hz, 1H).

[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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